Cas no 443642-31-7 (Methyl 3,5-di-O-(2,4-dichlorobenzyl)-2-C-methyl-a-D-ribofuranoside)

• Product Name: Methyl 3,5-di-O-(2,4-dichlorobenzyl)-2-C-methyl-a-D-ribofuranoside
• CAS No: 443642-31-7
• MF: C₂₁H₂₂Cl₄O₅
• MW: 496.208383083344
• CID: 68115
• PubChem ID: 11283339
• Update Time: 2025-05-20

Methyl 3,5-di-O-(2,4-dichlorobenzyl)-2-C-methyl-a-D-ribofuranoside Chemical and Physical Properties

Names and Identifiers

• 1-O-Methyl-3,5-bis-O-[(2,4-dichlorophenyl)methyl]-2-C-methyl-alpha-D-ribofuranoside
• 1- O -METHYL-3,5-BIS- O-(2,4- DICHLOROPHENYL) METHYL-2- C -METHYL-Α-D-RIBOFURANOSIDE C21H22CL4O5
• 1-O-Methyl-3,5-bis-O-[(2,4-dichlorophenyl)methyl]-2-C-methyl-α-D-ribofuranoside
• 3,5-bis-O-(2,4-dichlorophenylmethyl)-2-C-methyl-1-O-methyl-alpha-D-ribofuranose
• 1-O-Methyl-3,5-bis-O-[(2,4-dichlorophenyl)methyl]-2-C-methyl-a-D-ribofuranoside
• Methyl 3,5-di-O-(2,4-dichlorobenzyl)-2-C-methyl-a-D-ribofuranoside
• 3,5-bis-o-(2,4-dichlorobenzyl)-2-c-methyl-1-o-methyl-alpha-d-ribofuranose
• WYPCSQZGBZNWBF-MXEMCNAFSA-N
• (2S,3R,4R,5R)-4-((2,4-dichlorobenzyl)oxy)-5-(((2,4-dichlorobenzyl)oxy)methyl)-2-methoxy-3-methyltetrahydrofuran-3-ol
• W-202773
• (2S,3R,4R,5R)-4-[(2,4-DICHLOROPHENYL)METHOXY]-5-{[(2,4-DICHLOROPHENYL)METHOXY]METHYL}-2-METHOXY-3-METHYLOXOLAN-3-OL
• A872551
• Methyl 3,5-bis-O-[(2,4-dichlorophenyl)methyl]-2-C-methyl-alpha-D-ribofuranoside
• 443642-31-7
• SCHEMBL1738196
• DTXSID101142630
• C15810
• 3,5-bis-o-(2.4-dichlorobenzyl)-2-c-methyl-1-o-methyl-alpha-d-ribofuranose
• 3,5-Bis-O-(2,4-dichlorophenyl methyl)-2-C-methyl-1-O-methyl-alpha-D-ribofuranose
• 3.5-Bis-O-(2,4-dichlorophenylmethyl)-2-C-methyl-1-O-methyl-alpha-D-ribofuranose
• (2S,3R,4R,5R)-4-[(2,4-dichlorophenyl)methoxy]-5-[(2,4-dichlorophenyl)methoxymethyl]-2-methoxy-3-methyloxolan-3-ol
• a-D-Ribofuranoside, methyl3,5-bis-O-[(2,4-dichlorophenyl)methyl]-2-C-methyl-
• Methyl 3,5-bis-O-[(2,4-dichlorophenyl)methyl]-2-C-methyl-I+/--D-ribofuranoside

• MDL： MFCD06795888
• Inchi： 1S/C21H22Cl4O5/c1-21(26)19(29-10-13-4-6-15(23)8-17(13)25)18(30-20(21)27-2)11-28-9-12-3-5-14(22)7-16(12)24/h3-8,18-20,26H,9-11H2,1-2H3/t18-,19-,20+,21-/m1/s1
• InChI Key： WYPCSQZGBZNWBF-MXEMCNAFSA-N
• SMILES： ClC1C=C(C=CC=1CO[C@@H]1[C@@H](COCC2C=CC(=CC=2Cl)Cl)O[C@@H]([C@]1(C)O)OC)Cl

Computed Properties

• Exact Mass: 494.02200
• Monoisotopic Mass: 494.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.2A^2
• XLogP3: 4.8

Experimental Properties

• PSA: 57.15000
• LogP: 5.52450

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Methyl 3,5-di-O-(2,4-dichlorobenzyl)-2-C-methyl-a-D-ribofuranoside

Methyl 3,5-di-O-(2,4-dichlorobenzyl)-2-C-methyl-a-D-ribofuranoside: A Comprehensive Overview

The compound with CAS No. 443642-31-7, known as Methyl 3,5-di-O-(2,4-dichlorobenzyl)-2-C-methyl-a-D-ribofuranoside, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development and biochemical research. In this article, we will delve into its structural characteristics, synthesis methods, biological activities, and recent advancements in its research.

Methyl 3,5-di-O-(2,4-dichlorobenzyl)-2-C-methyl-a-D-ribofuranoside belongs to the class of ribofuranosides, which are derivatives of ribose sugar. The molecule features a ribofuranose ring with specific substitutions: a methyl group at the C-2 position and two dichlorobenzyl groups attached to the hydroxyl groups at positions 3 and 5 of the ring. The presence of these substituents significantly influences the molecule's physical properties, stability, and bioavailability.

Recent studies have highlighted the importance of such substituted ribofuranosides in mimicking natural nucleosides, which are essential components of RNA and DNA. By modifying the sugar moiety, researchers can create analogs that exhibit enhanced stability or altered binding affinities to specific enzymes or receptors. For instance, Methyl 3,5-di-O-(2,4-dichlorobenzyl)-2-C-methyl-a-D-ribofuranoside has been explored as a potential inhibitor of viral polymerases due to its structural similarity to natural nucleotides.

The synthesis of this compound involves a multi-step process that typically begins with the isolation or synthesis of the ribofuranose core. Subsequent steps include protection of hydroxyl groups using dichlorobenzyl chlorides and selective methylation at the C-2 position. The use of protecting groups like dichlorobenzyl is strategic; it not only stabilizes reactive intermediates but also facilitates precise control over stereochemistry during subsequent transformations.

One of the most promising applications of Methyl 3,5-di-O-(2,4-dichlorobenzyl)-2-C-methyl-a-D-ribofuranoside lies in its potential as an antiviral agent. Viral polymerases often require specific nucleotide analogs for replication; by designing molecules like this one with tailored structures, researchers aim to disrupt viral replication cycles without affecting host cells. Recent experiments have demonstrated that this compound exhibits potent inhibitory activity against certain RNA viruses in vitro.

In addition to its antiviral potential, this compound has also been investigated for its role in carbohydrate chemistry and glycosylation studies. The ability to modify sugar moieties provides insights into how these modifications influence molecular recognition processes in biological systems. For example, altering the substituents on the ribofuranose ring can lead to changes in how these molecules interact with proteins or other biomolecules.

From a structural standpoint, Methyl 3,5-di-O-(2,4-dichlorobenzyl)-2-C-methyl-a-D-ribofuranoside showcases an exquisite balance between rigidity and flexibility. The rigid dichlorobenzyl groups provide steric hindrance that can modulate enzymatic interactions, while the methyl substitution introduces additional electronic effects that may influence binding kinetics.

Recent advancements in analytical techniques have enabled more precise characterization of this compound's properties. For instance, nuclear magnetic resonance (NMR) spectroscopy has been instrumental in confirming the stereochemistry and regiochemistry of the molecule. Additionally, mass spectrometry has provided insights into its fragmentation patterns under various conditions.

Looking ahead, ongoing research aims to further optimize Methyl 3,5-di-O-(2,4-dichlorobenzyl)-2-C-methyl-a-D-ribofuranoside for therapeutic applications. This includes exploring different substitution patterns on the ribofuranose ring and investigating its pharmacokinetics in animal models. Collaborative efforts between chemists and biologists are expected to unlock new possibilities for this compound in drug discovery.

In conclusion,Methyl 3,5-di-O-(2,4-dichlorobenzyl)-2-C-methyl-a-D-ribofuranoside stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and promising biological activities make it a valuable tool for advancing our understanding of nucleotide analogs and their roles in health and disease.